N-[3-(dimethylamino)-2-methylpropyl]-2-(2,4,5-trichlorophenoxy)acetamide

• IUPAC Name: N-[3-(dimethylamino)-2-methylpropyl]-2-(2,4,5-trichlorophenoxy)acetamide
• InChI: InChI=1S/C14H19Cl3N2O2/c1-9(7-19(2)3)6-18-14(20)8-21-13-5-11(16)10(15)4-12(13)17/h4-5,9H,6-8H2,1-3H3,(H,18,20)
• InChI Key: NUDGNKALKBCKSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)COC1=CC(=C(C=C1Cl)Cl)Cl)CN(C)C
• Molecular Formula: C14H19Cl3N2O2
• Molecular Weight: 353.7 g/mol

Description

N-[3-(dimethylamino)-2-methylpropyl]-2-(2,4,5-trichlorophenoxy)acetamide, also known as fenoxycarb, is a synthetic insect growth regulator that has gained significant attention in the field of pest control. Fenoxycarb is widely used in agriculture, forestry, and public health programs to control the growth and reproduction of insect pests. The compound is highly effective against a wide range of insect species, including mosquitoes, flies, and cockroaches.

Mechanism of Action

Fenoxycarb acts as an insect growth regulator by disrupting the normal growth and development of insects. The compound inhibits the synthesis of chitin, a key component of the insect exoskeleton, which leads to the disruption of the molting process. Fenoxycarb also interferes with the production of juvenile hormone, which is essential for the growth and development of insects. The compound has been found to be highly selective in its action, targeting only insects and having no effect on mammals or other non-target organisms.
Biochemical and Physiological Effects:
Fenoxycarb has been shown to have a wide range of biochemical and physiological effects on insects. The compound inhibits the synthesis of chitin, which leads to the disruption of the insect exoskeleton and the molting process. Fenoxycarb also interferes with the production of juvenile hormone, which is essential for the growth and development of insects. The compound has been found to have no effect on mammals or other non-target organisms.

Advantages and Limitations for Lab Experiments

Fenoxycarb has several advantages for laboratory experiments. The compound is highly effective against a wide range of insect pests, making it a valuable tool for studying insect growth and development. Fenoxycarb is also highly selective in its action, targeting only insects and having no effect on mammals or other non-target organisms. However, the compound can be expensive to produce and may not be readily available in some regions.

Future Directions

There are several future directions for research on N-[3-(dimethylamino)-2-methylpropyl]-2-(2,4,5-trichlorophenoxy)acetamide. One area of research could focus on the development of new formulations of the compound that are more effective against specific insect pests. Another area of research could focus on the use of N-[3-(dimethylamino)-2-methylpropyl]-2-(2,4,5-trichlorophenoxy)acetamide in combination with other insecticides to increase its effectiveness. Additionally, research could be conducted on the environmental impact of N-[3-(dimethylamino)-2-methylpropyl]-2-(2,4,5-trichlorophenoxy)acetamide and its potential effects on non-target organisms. Finally, research could focus on the development of new insect growth regulators that are more effective and environmentally friendly than N-[3-(dimethylamino)-2-methylpropyl]-2-(2,4,5-trichlorophenoxy)acetamide.

Scientific Research Applications

Fenoxycarb has been extensively studied for its insecticidal properties. The compound has been shown to disrupt the normal growth and development of insects by inhibiting the synthesis of chitin, a key component of the insect exoskeleton. Fenoxycarb is also known to interfere with the molting process, leading to the death of the insect. The compound has been found to be highly effective against a wide range of insect pests, including mosquitoes, flies, cockroaches, and termites.